Cas no 2090886-23-8 (5-formylthiazole-2-carbonitrile)

• Product Name: 5-formylthiazole-2-carbonitrile
• CAS No: 2090886-23-8
• MF: C₅H₂N₂OS
• MW: 138.14717912674
• CID: 5105401
• Update Time: 2026-03-03

5-formylthiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile, 5-formyl-
• 5-Formylthiazole-2-carbonitrile
• 5-Formyl-1,3-thiazole-2-carbonitrile
• 5-formylthiazole-2-carbonitrile

• Inchi： 1S/C5H2N2OS/c6-1-5-7-2-4(3-8)9-5/h2-3H
• InChI Key： JTPDWJFQRPVLCT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-formylthiazole-2-carbonitrile

Exploring the Potential of 5-Formylthiazole-2-Carbonitrile: A Comprehensive Overview

The compound 5-formylthiazole-2-carbonitrile (CAS No. 2090886-23-8) has emerged as a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound is characterized by its unique structure, which combines a thiazole ring with a cyano group and an aldehyde substituent. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of 5-formylthiazole-2-carbonitrile in the development of bioactive molecules. Researchers have demonstrated its potential as a precursor for the synthesis of pharmaceutical agents, particularly in the design of kinase inhibitors and other enzyme-targeting drugs. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in diverse chemical reactions. The presence of the cyano group further enhances its reactivity, making it an ideal candidate for substitution and coupling reactions.

The synthesis of 5-formylthiazole-2-carbonitrile involves a multi-step process that typically begins with the preparation of thioamides or related sulfur-containing intermediates. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, the use of transition metal catalysts, such as palladium or copper complexes, has been reported to significantly improve the yield and purity of this compound. These developments underscore the growing interest in optimizing synthetic routes to meet the increasing demand for this compound in both academic and industrial settings.

In terms of applications, 5-formylthiazole-2-carbonitrile has found utility in various fields, including materials science and electronics. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technologies. Additionally, the compound has been employed in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), where its functional groups contribute to enhanced electronic properties.

Recent research has also focused on understanding the biological activity of 5-formylthiazole-2-carbonitrile derivatives. Studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development. Furthermore, investigations into their interactions with biological systems have revealed potential applications in cancer therapy, where selective targeting of tumor cells is achieved through tailored chemical modifications.

The versatility of 5-formylthiazole-2-carbonitrile is further exemplified by its role in click chemistry reactions. The compound's ability to undergo rapid and efficient cycloadditions under mild conditions has facilitated its use in constructing complex molecular architectures. This property is particularly valuable in drug discovery programs where rapid assembly of diverse chemical libraries is essential.

In conclusion, 5-formylthiazole-2-carbonitrile (CAS No. 2090886-23-8) stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in modern organic chemistry research. As ongoing investigations continue to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.